Cas no 2195881-69-5 (4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole)

• Product Name: 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole
• CAS No: 2195881-69-5
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5326091
• Update Time: 2025-06-10

4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-(p-tolyl)-1H-1,2,3-triazole
• 4-cyclopropyl-1-(4-methylphenyl)triazole
• 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole

• Inchi： 1S/C12H13N3/c1-9-2-6-11(7-3-9)15-8-12(13-14-15)10-4-5-10/h2-3,6-8,10H,4-5H2,1H3
• InChI Key： IIKMWALKYLAVMG-UHFFFAOYSA-N
• SMILES： N1C(=CN(C2C=CC(C)=CC=2)N=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.3
• Topological Polar Surface Area: 30.7

Additional information on 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole

Introduction to 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole (CAS No. 2195881-69-5)

4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole, identified by its Chemical Abstracts Service (CAS) number 2195881-69-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a family of molecules known for their broad spectrum of biological activities. The structural features of 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole, particularly the presence of a cyclopropyl group and a 4-methylphenyl substituent, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole have been the subject of extensive studies due to its promising pharmacological profile. The triazole core is a key pharmacophore in many drugs, exhibiting antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a cyclopropyl group enhances the metabolic stability and bioavailability of the compound, while the 4-methylphenyl moiety introduces hydrophobicity and influences binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole and biological receptors. These studies have revealed that the compound can effectively modulate enzyme activity and receptor binding, making it a valuable candidate for drug development. For instance, research has shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in cancer progression.

In addition to its potential in oncology, 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole has shown promise in addressing inflammatory diseases. The triazole ring interacts with inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This mechanism has been explored in preclinical models, where the compound demonstrated significant anti-inflammatory effects without notable side effects. The cyclopropyl group further enhances its efficacy by stabilizing the molecule against degradation by metabolic enzymes.

The pharmacokinetic properties of 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole have also been thoroughly investigated. Studies indicate that the compound exhibits good oral bioavailability and distributes rapidly throughout the body. This rapid distribution allows for targeted action at disease sites and minimizes systemic exposure to potential toxicities. Furthermore, the compound’s long half-life suggests that it can be administered less frequently, improving patient compliance in therapeutic regimens.

From a synthetic chemistry perspective, 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole represents an excellent scaffold for developing novel derivatives with enhanced pharmacological properties. Researchers have employed various synthetic strategies to modify its structure while maintaining its core pharmacophore. These modifications have led to compounds with improved solubility, reduced toxicity, and enhanced binding affinity to biological targets. Such innovations underscore the versatility of this scaffold in drug discovery.

The role of 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole in addressing emerging health challenges has not gone unnoticed by regulatory agencies. Its potential as a lead compound for new therapeutics has prompted several pharmaceutical companies to invest in its further development. Clinical trials are currently underway to evaluate its efficacy and safety in human populations. These trials aim to provide evidence supporting its use in treating various diseases while identifying any potential adverse effects that may need to be managed.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole. Predictive models have been developed to screen large libraries of compounds for their potential interactions with biological targets. These models take into account structural features such as the cyclopropyl group and 4-methylphenyl moiety to predict how they might interact with proteins and enzymes. This approach has significantly reduced the time required to identify lead compounds for further development.

The environmental impact of pharmaceutical compounds is also a growing concern in modern drug development. Efforts are being made to design molecules like 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole that are biodegradable and have minimal environmental persistence. By incorporating principles of green chemistry into synthesis processes, researchers aim to reduce waste and minimize the ecological footprint of pharmaceutical production.

In conclusion, 4-cyclopropyl-1-(4-methylphenyl)-1H-1,2,3-triazole (CAS No. 2195881695) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. Ongoing research continues to uncover new applications for this compound， underscoring its importance in modern medicine.